Cas no 2092438-55-4 (methyl 4-(3-amino-1,2,4-thiadiazol-5-yl)morpholine-2-carboxylate)

• Product Name: methyl 4-(3-amino-1,2,4-thiadiazol-5-yl)morpholine-2-carboxylate
• CAS No: 2092438-55-4
• MF: C₈H₁₂N₄O₃S
• MW: 244.270879745483
• CID: 5183686
• Update Time: 2025-07-18

methyl 4-(3-amino-1,2,4-thiadiazol-5-yl)morpholine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinecarboxylic acid, 4-(3-amino-1,2,4-thiadiazol-5-yl)-, methyl ester
• methyl 4-(3-amino-1,2,4-thiadiazol-5-yl)morpholine-2-carboxylate

• Inchi： 1S/C8H12N4O3S/c1-14-6(13)5-4-12(2-3-15-5)8-10-7(9)11-16-8/h5H,2-4H2,1H3,(H2,9,11)
• InChI Key： YRCJFGKAOMPUHQ-UHFFFAOYSA-N
• SMILES： N1(C2SN=C(N)N=2)CCOC(C(OC)=O)C1

Additional information on methyl 4-(3-amino-1,2,4-thiadiazol-5-yl)morpholine-2-carboxylate

Comprehensive Overview of Methyl 4-(3-amino-1,2,4-thiadiazol-5-yl)morpholine-2-carboxylate (CAS No. 2092438-55-4)

The compound methyl 4-(3-amino-1,2,4-thiadiazol-5-yl)morpholine-2-carboxylate (CAS No. 2092438-55-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a morpholine ring with a 1,2,4-thiadiazole moiety, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 2092438-55-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in global chemical databases.

In recent years, the demand for novel heterocyclic compounds like methyl 4-(3-amino-1,2,4-thiadiazol-5-yl)morpholine-2-carboxylate has surged, driven by advancements in medicinal chemistry and crop protection. Researchers are particularly interested in its potential as a bioactive scaffold, with studies exploring its role in modulating enzyme activity or serving as a building block for small-molecule therapeutics. The presence of both amino and ester functional groups enhances its reactivity, enabling diverse synthetic modifications.

The 1,2,4-thiadiazole core in this compound is a privileged structure frequently encountered in FDA-approved drugs, addressing common search queries like "thiadiazole derivatives in drug design" or "morpholine-based pharmaceuticals." Its CAS No. 2092438-55-4 is often cross-referenced in patents related to kinase inhibitors and antimicrobial agents, reflecting its industrial relevance. Analytical techniques such as HPLC and NMR are typically employed to verify its purity, a topic frequently searched by quality control professionals.

From an SEO perspective, this compound aligns with trending topics like "green chemistry in heterocyclic synthesis" and "fragment-based drug discovery." Environmental considerations have also spurred interest in sustainable production methods for intermediates like methyl 4-(3-amino-1,2,4-thiadiazol-5-yl)morpholine-2-carboxylate, with researchers investigating catalytic processes to minimize waste. These aspects address frequently asked questions about "eco-friendly synthesis of nitrogen-containing heterocycles."

In material science, the compound's morpholine-2-carboxylate segment contributes to studies on polymeric coatings and coordination complexes, topics increasingly searched in academic circles. Its thermal stability and solubility profile make it a candidate for advanced material formulations, particularly in electronics and nanotechnology applications where precise molecular control is paramount.

Regulatory compliance for CAS No. 2092438-55-4 remains a key concern for manufacturers, with searches often focusing on "REACH registration of specialty chemicals" or "handling guidelines for amino-thiadiazole derivatives." Proper storage conditions (typically under inert atmosphere) and material safety data sheets (MSDS) are critical documentation frequently requested by industrial users, reflecting the compound's professional handling requirements.

Future research directions for methyl 4-(3-amino-1,2,4-thiadiazol-5-yl)morpholine-2-carboxylate may explore its structure-activity relationships in greater depth, particularly in addressing emerging challenges like antibiotic resistance or precision agriculture. The compound's dual functionality positions it as a valuable asset in combinatorial chemistry libraries, answering industry demands for diverse chemical space exploration in therapeutic development.